Cas no 119-98-2 (dl-Tocol)

• Product Name: dl-Tocol
• CAS No: 119-98-2
• MF: C₂₆H₄₄O₂
• MW: 388.626368522644
• CID: 171109
• PubChem ID: 9865117
• Update Time: 2025-04-19

dl-Tocol Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-6-ol,3,4-dihydro-2-methyl-2-(4,8,12-trimethyltridecyl)-
• 2-methyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydrochromen-6-ol
• RAC-TOCOL
• 2-methyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydro-2H-chromen-6-ol
• tocol
• Vitamin E Related Compound (2-Methyl-2-(4,8,12-Trimethyltridecyl)-6-Chromanol)
• (2R)-3,4-Dihydro-2-methyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-2H-1-benzopyran-6-ol
• dl-Tocol
• Desmethyltocopherol
• 6-Hydroxy-2-methyl-2-phytylchroman
• Q27288500
• 2-Methyl-2-(4,8,12-trimethyltridecyl)-6-chromanol
• UNII-S2XEE7OB8X
• 3,4-Dihydro-2-methyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-ol
• MFCD08703020
• S2XEE7OB8X
• 2-Methyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydro-2H-1-benzopyran-6-ol
• (+/-)-Tocol
• 2H-1-Benzopyran-6-ol, 3,4-dihydro-2-methyl-2-(4,8,12-trimethyltridecyl)-
• DTXSID10871602
• Tocol [MI]
• 2-methyl-2-(4,8,12-trimethyltridecyl)chroman-6-ol
• 2-Methyl-2-phytyl-6-chromanol
• 119-98-2
• starbld0003595
• 2-Methyl-2-phytyl-6-hydroxychroman
• DFUSDJMZWQVQSF-UHFFFAOYSA-N
• SCHEMBL74101
• HY-115731
• CS-0202844

• Inchi： 1S/C26H44O2/c1-20(2)9-6-10-21(3)11-7-12-22(4)13-8-17-26(5)18-16-23-19-24(27)14-15-25(23)28-26/h14-15,19-22,27H,6-13,16-18H2,1-5H3
• InChI Key： DFUSDJMZWQVQSF-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2CCC1(C)CCCC(C)CCCC(C)CCCC(C)C)O

Computed Properties

• Exact Mass: 388.33432
• Monoisotopic Mass: 388.334130642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 12
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 0.938
• Boiling Point: bp0.001 165-175°
• Flash Point: 196.7°C
• Refractive Index: 1.494
• PSA: 29.46